Cas no 3279-95-6 (2-(aminooxy)ethan-1-ol)

2-(Aminooxy)ethan-1-ol is a versatile bifunctional compound featuring both an aminooxy and a hydroxyl group, making it valuable for conjugation chemistry and crosslinking applications. The aminooxy moiety enables efficient oxime ligation with aldehydes and ketones, while the hydroxyl group provides additional reactivity for further functionalization. This compound is particularly useful in bioconjugation, polymer synthesis, and the preparation of modified biomolecules. Its water solubility and stability under mild conditions enhance its utility in aqueous reaction environments. 2-(Aminooxy)ethan-1-ol is commonly employed in pharmaceutical research, material science, and biochemical assays, where selective and efficient coupling reactions are required.

2-(aminooxy)ethan-1-ol structure

Product Name:2-(aminooxy)ethan-1-ol

CAS No:3279-95-6

MF:C₂H₇NO₂

MW:77.0824806690216

MDL:MFCD00517034

CID:315686

PubChem ID:3014186

Update Time:2025-06-07

2-(aminooxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(Aminooxy)ethanol
- 2-aminooxyethanol
- o-(2-HYDROXYETHYL)HYDROXYLAMINE
- o-(2-HYDROXYETHYL)HYDROXYLAMINE
- aminoglycol
- O-hydroxyethylhydroxylamine
- 2-(aminooxy)ethan-1-ol
- DTXSID00186454
- A1-13753
- 2-Aminooxy-ethanol
- CS-W011361
- 2-Aminooxyethanol, 95%
- SB83787
- BCP11232
- EN300-132618
- ZB0026
- Ethanol, 2-(aminooxy)-
- F8881-5119
- MFCD00517034
- AKOS006272803
- C2H7NO2
- O-(2-Hydroxyethyl)-hydroxylamine
- BB 0259494
- SY007135
- A854845
- 2-(aminooxy)-ethanol
- FT-0743637
- 3279-95-6
- WWWTWPXKLJTKPM-UHFFFAOYSA-N
- 2(aminooxy)ethanol
- DB-020597
- MDL： MFCD00517034
- Inchi： 1S/C2H7NO2/c3-5-2-1-4/h4H,1-3H2
- InChI Key： WWWTWPXKLJTKPM-UHFFFAOYSA-N
- SMILES： O(CCO)N

Computed Properties

Exact Mass: 77.04770
Monoisotopic Mass: 77.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 2
Complexity: 17.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 55.5Å²

Experimental Properties

Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 61-62 ºC (1 Torr)
Flash Point: 98.1±22.6 ºC,
Refractive Index: 1.4350 (estimate)
Solubility: Soluble (351 g/l) (25 º C),
PSA: 55.48000
LogP: -0.43070

2-(aminooxy)ethan-1-ol Security Information

Hazardous Material transportation number：1993
HazardClass：3
PackingGroup：Ⅲ

2-(aminooxy)ethan-1-ol Pricemore >>

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abcr	AB451913-1 g	2-Aminooxyethanol, 95%; .	3279-95-6	95%	1g	€246.00	2023-04-22
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